Cas no 53214-97-4 (1,4-diiodobuta-1,3-diyne)

• Product Name: 1,4-diiodobuta-1,3-diyne
• CAS No: 53214-97-4
• MF: C₄I₂
• MW: 301.851745605469
• CID: 1581357
• PubChem ID: 143018
• Update Time: 2025-04-21

1,4-diiodobuta-1,3-diyne Chemical and Physical Properties

Names and Identifiers

• 1,4-diiodobuta-1,3-diyne
• 1,3-Butadiyne, 1,4-diiodo-
• diiodobutadiyne
• 53214-97-4
• 5X9Z3DTV8M
• 1,4-DIIODO-1,3-BUTADIYNE
• 1,4-Diiododiacetylene
• Q19903953
• DTXSID70201300

• Inchi： 1S/C4I2/c5-3-1-2-4-6
• InChI Key： HUKBPXSFAFKZBD-UHFFFAOYSA-N
• SMILES： IC#CC#CI

Computed Properties

• Exact Mass: 301.808
• Monoisotopic Mass: 301.80895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Haloacetylenes and derivatives